Cas no 63815-56-5 (Phosphonamidic acid,P-cyano-N,N-dimethyl-, methyl ester)

• Product Name: Phosphonamidic acid,P-cyano-N,N-dimethyl-, methyl ester
• CAS No: 63815-56-5
• MF: C₄H₉N₂O₂P
• MW: 148.100221395493
• CID: 506799
• PubChem ID: 114257
• Update Time: 2025-04-19

Phosphonamidic acid,P-cyano-N,N-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonamidic acid,P-cyano-N,N-dimethyl-, methyl ester
• (E)-N-[(2-methylphenyl)methyl]-3-phenylprop-2-enamide
• N,N-Dimethylphosphoramidocyanidic acid methyl ester
• Dimethylamido-methoxy-phosphoryl cyanide
• Methyl N,N-dimethylphosphoramidocyanidate
• Methyl-N-dimethyl phosphoramidocyanidate

• Inchi： 1S/C4H9N2O2P/c1-6(2)9(7,4-5)8-3/h1-3H3
• InChI Key： SKTKJMBOLDLEDR-UHFFFAOYSA-N
• SMILES： P(C#N)(N(C)C)(=O)OC

Computed Properties

• Exact Mass: 148.04027
• Monoisotopic Mass: 148.04016453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• PSA: 53.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid esters